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Compound of Interest

Compound Name: 2-Bromo-5-methylthiazole

Cat. No.: B1288931 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-methylthiazole.

Adherence to these procedures is essential for ensuring laboratory safety and regulatory

compliance.

Chemical Identifier:

Name: 2-Bromo-5-methylthiazole

CAS Number: 41731-23-1

Molecular Formula: C₄H₄BrNS

Hazard Summary: 2-Bromo-5-methylthiazole is classified as a combustible liquid that causes

skin irritation and serious eye irritation.[1][2][3] Appropriate precautions must be taken to

minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)
Effective protection against the hazards of 2-Bromo-5-methylthiazole is achieved through the

use of appropriate personal protective equipment. The following table summarizes the required

PPE.
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PPE Category Recommended Equipment Specifications & Remarks

Eye/Face Protection
Safety Glasses with side

shields or Goggles

Must conform to EN 166 (EU)

or be NIOSH (US) approved. A

face shield may be required for

splash hazards.[4]

Skin Protection Chemical-resistant Gloves

Impermeable gloves (e.g.,

Butyl rubber, Neoprene) must

be inspected before use.[4][5]

[6]

Protective Clothing

A lab coat or other protective

clothing is required to prevent

skin contact.[4] For significant

exposure risk, fire/flame-

resistant and impervious

clothing should be considered.

[7]

Protective Footwear

Closed-toe shoes are

mandatory. Protective boots

may be required depending on

the scale of work.[4]

Respiratory Protection
Not typically required with

adequate ventilation

If engineering controls are

insufficient, a NIOSH-approved

respirator should be used.[8] A

dust respirator may be needed

if aerosols are generated.[4]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure. Always

work in a well-ventilated area.

Engineering Controls:
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Work in a chemical fume hood or use a local exhaust ventilation system to minimize vapor

inhalation.[4]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[4][8]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is available and in good condition.

Inspect gloves for any signs of degradation or puncture.

Dispensing: Avoid contact with skin, eyes, and clothing.[4] Keep the container tightly closed

when not in use.[4]

Process: Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking in

the handling area.[1][2]

Post-Handling: Wash hands and face thoroughly with soap and water after handling the

chemical.[1][2][3][4]

Contaminated Clothing: Take off any contaminated clothing and wash it before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dark, and well-ventilated place.[1][2][4]

Keep away from incompatible materials such as strong oxidizing agents.[9]

Emergency and First-Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6162803&productDescription=2-BRMO-5-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.tcichemicals.com/US/en/p/B4604
https://www.tcichemicals.com/OP/en/p/B4604
https://www.tcichemicals.com/US/en/p/B4604
https://www.tcichemicals.com/OP/en/p/B4604
https://www.tcichemicals.com/US/en/p/B4604
https://www.tcichemicals.com/OP/en/p/B4604
https://www.xixisys.com/substances/41731-23-1
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.tcichemicals.com/US/en/p/B4604
https://www.tcichemicals.com/US/en/p/B4604
https://www.tcichemicals.com/OP/en/p/B4604
https://www.spectrumchemical.com/media/sds/TCI-B2113.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1103906&productDescription=2-AMINO-5-METHLTHIAZOLE+98%2B+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical advice or attention.[1][4]

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice or attention.

[1][4]

If Inhaled

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[3]

If Swallowed

Do NOT induce vomiting. Rinse mouth with

water. Call a physician or Poison Control Center

immediately.[3][9]

In case of a fire, use dry chemical, foam, water spray, or carbon dioxide to extinguish.[2][4] Be

aware that containers may explode when heated, and decomposition can generate poisonous

fumes.[4]

Disposal Plan
All waste materials must be disposed of in accordance with federal, state, and local

regulations.[4]

Waste Collection: Collect unused product and other contaminated materials in a suitable,

labeled, and closed container. Do not mix with other waste streams unless compatibility is

confirmed.

Container Disposal: Dispose of the empty container as you would the unused product.[4] Do

not reuse empty containers.[4]

Environmental Protection: Prevent the product from entering drains, waterways, or the soil.

[4]
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Professional Disposal: Disposal must be undertaken by qualified personnel knowledgeable

in all applicable regulations.[4] Arrange for pick-up by a licensed hazardous waste disposal

company.

Workflow for Handling and Disposal
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Handling and Disposal Workflow for 2-Bromo-5-methylthiazole

Preparation

Handling

Post-Handling & Cleanup

Waste Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Work Area
(Fume Hood, Spill Kit)

3. Handle Chemical
(Dispense, Use in Reaction)

Begin Work

4. Decontaminate Glassware
 & Work Surfaces

Work Complete

5. Segregate Waste
(Liquid, Solid)

6. Doff PPE 8. Store Waste in
Labeled, Sealed Container

7. Wash Hands Thoroughly 9. Arrange for Licensed
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Handling and Disposal Workflow for 2-Bromo-5-methylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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